Cas no 82086-13-3 (Benzoyl chloride,4-[(acetylamino)methyl]-)

• Product Name: Benzoyl chloride,4-[(acetylamino)methyl]-
• CAS No: 82086-13-3
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 708270
• PubChem ID: 13131539
• Update Time: 2025-04-19

Benzoyl chloride,4-[(acetylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-[(acetylamino)methyl]-
• 4-(acetamidomethyl)benzoyl chloride
• Benzoyl chloride, 4-[(acetylamino)methyl]- (9CI)
• DTXSID40520858
• 82086-13-3
• SCHEMBL11132201

• Inchi： 1S/C10H10ClNO2/c1-7(13)12-6-8-2-4-9(5-3-8)10(11)14/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： FACIQZIWDOOHFF-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)CNC(C)=O)=O

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų